Cas no 2172327-70-5 (1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole)

• Product Name: 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole
• CAS No: 2172327-70-5
• MF: C₁₆H₁₄INO₂S
• MW: 411.257335186005
• CID: 5929556
• PubChem ID: 165503995
• Update Time: 2025-10-30

1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1456641
• 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole
• 2172327-70-5

• Inchi： 1S/C16H14INO2S/c1-2-12-7-6-10-14-15(17)11-18(16(12)14)21(19,20)13-8-4-3-5-9-13/h3-11H,2H2,1H3
• InChI Key： FQGPDYVIPDRCKC-UHFFFAOYSA-N
• SMILES： IC1=CN(C2=C(C=CC=C21)CC)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.97900g/mol
• Monoisotopic Mass: 410.97900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole

1-(Benzenesulfonyl)-7-Ethyl-3-Iodo-1H-Indole: A Comprehensive Overview

The compound 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole, identified by the CAS number 2172327-70-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are widely studied due to their unique structural properties and diverse biological activities. The presence of the benzenesulfonyl group, ethyl substituent, and iodine atom introduces specific functional characteristics that make this molecule particularly interesting for researchers in medicinal chemistry, materials science, and related disciplines.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and selective iodination. These methods have been refined to achieve high yields and excellent stereochemical control, ensuring the molecule's purity and structural integrity. The benzenesulfonyl group plays a crucial role in stabilizing the indole ring through resonance effects, while the ethyl substituent enhances the molecule's lipophilicity, making it more suitable for biological applications.

In terms of biological activity, 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole has shown promising results in preliminary studies targeting various disease pathways. For instance, recent research has highlighted its potential as a modulator of kinase activity, a class of enzymes critical in cell signaling and proliferation. The iodine atom at the 3-position of the indole ring is particularly significant, as it can act as a leaving group in substitution reactions or serve as a site for further functionalization. This feature makes the compound a valuable intermediate in drug discovery programs aimed at developing novel therapeutic agents.

The structural versatility of 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole also extends to its applications in materials science. Its aromatic system and functional groups make it a candidate for use in organic electronics, where such molecules can contribute to the development of advanced materials with tailored electronic properties. For example, studies have explored its potential as a building block for constructing π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its direct applications, this compound serves as an excellent model system for studying fundamental chemical principles. Its reactivity patterns under different conditions provide insights into the behavior of similar indole derivatives, aiding in the design of more efficient synthetic routes and bioactive molecules. The combination of experimental data with computational modeling has further enhanced our understanding of its electronic structure and reactivity profiles.

Looking ahead, ongoing research on 1-(benzenesulfonyl)-7-ethyl-3-iodo-1H-indole is expected to uncover new avenues for its utilization. Collaborative efforts between chemists, biologists, and materials scientists are likely to yield innovative solutions across multiple domains. As our knowledge of this compound deepens, it is anticipated that it will play an increasingly important role in advancing both basic and applied sciences.